Cas no 61123-70-4 (3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine)

• Product Name: 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine
• CAS No: 61123-70-4
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD03011732
• CID: 953987
• PubChem ID: 6483816
• Update Time: 2025-05-23

3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Indolin-1-yl)propan-1-amine
• 3-(2,3-DIHYDRO-1H-INDOL-1-YL)PROPAN-1-AMINE
• 3-(2,3-Dihydro-indol-1-yl)-propylamine
• 3-(2,3-dihydroindol-1-yl)propan-1-amine
• E78574
• 3-(2,3-Dihydro-1H-indol-1-yl)propan-1-amine, AldrichCPR
• Z271005912
• 3-indolinylpropylamine
• 61123-70-4
• SCHEMBL6216648
• CS-0245684
• STK873739
• 2,3-Dihydro-1H-indole-1-propanamine
• Oprea1_506001
• AKOS000123825
• F2187-2274
• SB65588
• DTXSID10424334
• MFCD03011732
• CHEMBL4300737
• A868799
• HMS1704J03
• NRUUORGEWIRLJT-UHFFFAOYSA-N
• EN300-30912
• CCG-296802
• BS-52025
• 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine

• MDL： MFCD03011732
• Inchi： 1S/C11H16N2/c12-7-3-8-13-9-6-10-4-1-2-5-11(10)13/h1-2,4-5H,3,6-9,12H2
• InChI Key： NRUUORGEWIRLJT-UHFFFAOYSA-N
• SMILES： N1(CCCN)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 176.13100
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 470.0±45.0 °C at 760 mmHg
• Flash Point: 238.1±28.7 °C
• PSA: 29.26000
• LogP: 2.16320
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine

3-(2,3-Dihydro-1H-Indol-1-yl)propan-1-amine: An Overview of a Promising Compound in Pharmaceutical Research

3-(2,3-Dihydro-1H-indol-1-yl)propan-1-amine, with the CAS number 61123-70-4, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of indole derivatives and has been extensively studied for its pharmacological properties, particularly in the areas of neurology and psychiatry.

The chemical structure of 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine consists of a propanamine moiety attached to a 2,3-dihydroindole ring. This structural arrangement confers the compound with specific binding affinities to various receptors in the central nervous system (CNS), making it a valuable candidate for the development of novel therapeutic agents. Recent studies have highlighted its potential as a modulator of serotonin and dopamine receptors, which are key neurotransmitters involved in mood regulation and cognitive function.

In preclinical studies, 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine has demonstrated promising results in animal models of depression and anxiety. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antidepressant-like effects, comparable to those of established antidepressants such as fluoxetine. The mechanism of action appears to involve the enhancement of serotonin neurotransmission through the modulation of serotonin receptors.

Beyond its potential as an antidepressant, 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine has also been investigated for its neuroprotective properties. Studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, which are common pathophysiological features in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine may have broader applications in neuroprotective therapy.

The safety profile of 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its potential for further clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine in human subjects. Early-phase trials have reported positive outcomes, with participants showing improvements in symptoms of depression and anxiety without major side effects. These preliminary results are encouraging and warrant further investigation into the therapeutic potential of this compound.

In addition to its pharmacological properties, the synthesis and production processes for 3-(2,3-dihydro-1H-indol-1-yl)propan-1-amine have been optimized to ensure high yields and purity. Advanced synthetic methods have been developed to facilitate large-scale production, making it feasible for commercialization as a pharmaceutical product. The availability of robust synthesis protocols also supports ongoing research efforts to explore derivative compounds with enhanced pharmacological profiles.

The future outlook for 3-(2,3-dihydro-1H-indol-1-y l)propan - 1 - amine is promising. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in the development of innovative treatments for neurological and psychiatric disorders. Collaborative efforts between academia and industry are essential to advance this promising compound from the laboratory bench to the clinic.